1,2,3,4-Tetrahydro-9-(propylamino)-1-acridinol
Cat. No. B8509163
M. Wt: 256.34 g/mol
InChI Key: XRKIMANYLDOPAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04835275
Procedure details
In 50ml of dry tetrahydrofuran was suspended 2.49 g of 3,4-dihydro-9-(n-propylamino)acridin-1(2He-one. The mechanically stirred suspension was cooled in ice and 4.50ml (0.5 eq) of 1.1 M LiAlH4 solution in ether was added dropwise, whereupon a solution formed. After the addition, the reaction appeared complete based on thin layer chromatography analysis. The excess hydride was neutrilized with 0.5ml of saturated NH4Cl solution and therafter 30% potassium hydroxide was added to dissolve the salts. The supernatent tetrahydrofuran solution was separated and evaporated to a solid. The solid was recrystallized from 1:4 dichloromethane/EtOAc to yield 1.88 g (75%) of needles, melting point 164° C.
Name
3,4-dihydro-9-(n-propylamino)acridin
Quantity
2.49 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH:4][C:5]1[C:6]2[C:11]([N:12]=[C:13]3[C:18]=1[CH:17]=[CH:16][CH2:15][CH2:14]3)=[CH:10][CH:9]=[CH:8][CH:7]=2)[CH2:2][CH3:3].[H-].[H-].[H-].[H-].[Li+].[Al+3].[H-].[NH4+].[Cl-].[OH-:28].[K+]>O1CCCC1.CCOCC>[CH2:1]([NH:4][C:5]1[C:6]2[C:11]([N:12]=[C:13]3[C:18]=1[CH:17]([OH:28])[CH2:16][CH2:15][CH2:14]3)=[CH:10][CH:9]=[CH:8][CH:7]=2)[CH2:2][CH3:3] |f:1.2.3.4.5.6,8.9,10.11|
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Inputs
Step One
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Name
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3,4-dihydro-9-(n-propylamino)acridin
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Quantity
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2.49 g
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Type
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reactant
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Smiles
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C(CC)NC=1C2=CC=CC=C2N=C2CCC=CC12
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Step Two
Step Four
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Name
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Quantity
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0.5 mL
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Six
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mechanically stirred suspension was cooled in ice
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CUSTOM
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Type
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CUSTOM
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Details
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formed
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ADDITION
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Type
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ADDITION
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Details
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After the addition
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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to dissolve the salts
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CUSTOM
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Type
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CUSTOM
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Details
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The supernatent tetrahydrofuran solution was separated
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to a solid
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was recrystallized from 1:4 dichloromethane/EtOAc
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CC)NC=1C2=CC=CC=C2N=C2CCCC(C12)O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.88 g | |
| YIELD: PERCENTYIELD | 75% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
